N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide

• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O4/c1-2-27-17-7-4-3-6-16(17)23-20(24-21(26)18-8-5-13-28-18)19(25)14-9-11-15(22)12-10-14/h3-13,20,23H,2H2,1H3,(H,24,26)
• InChI Key: JGTUXDRIVZHXLK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(C(=O)C2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3

Description

N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide, commonly known as CEP-33779, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has been found to target a specific protein, called IκB kinase (IKK), which plays a crucial role in the regulation of inflammatory responses in the body.

Mechanism of Action

CEP-33779 targets the IκB kinase (N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide), which is a key regulator of the NF-κB signaling pathway. When activated, N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide phosphorylates IκB, leading to its degradation and the release of NF-κB, which then translocates to the nucleus and activates the transcription of various genes involved in inflammation, cell survival, and proliferation. By inhibiting N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide, CEP-33779 prevents the activation of NF-κB and reduces the expression of its target genes.
Biochemical and Physiological Effects:
CEP-33779 has been found to have several biochemical and physiological effects, including inhibition of N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide activity, reduction of NF-κB activation, and suppression of pro-inflammatory cytokine production. These effects have been observed in various cell types, including cancer cells, immune cells, and endothelial cells. In addition, CEP-33779 has been found to have anti-angiogenic effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

The advantages of using CEP-33779 in lab experiments include its high specificity and potency for N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide inhibition, its ability to inhibit NF-κB activation, and its potential therapeutic applications in various diseases. However, the limitations of using CEP-33779 include its low solubility in aqueous solutions, its potential toxicity at high concentrations, and the need for careful optimization of experimental conditions to achieve optimal results.

Future Directions

There are several future directions for the research and development of CEP-33779, including:
1. Optimization of the synthesis method to improve the yield and purity of the compound.
2. Development of more potent and selective N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide inhibitors based on the structure of CEP-33779.
3. Investigation of the potential therapeutic applications of CEP-33779 in various diseases, including cancer, inflammatory disorders, and autoimmune diseases.
4. Evaluation of the safety and toxicity of CEP-33779 in preclinical and clinical studies.
5. Development of novel drug delivery systems to improve the solubility and bioavailability of CEP-33779.
6. Investigation of the mechanism of action of CEP-33779 in different cell types and disease models.
7. Identification of biomarkers that can predict the response to CEP-33779 treatment in patients.
Conclusion:
In conclusion, CEP-33779 is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound targets the IκB kinase (N-[2-(4-chlorophenyl)-1-(2-ethoxyanilino)-2-oxoethyl]-2-furamide) and inhibits the activation of NF-κB, leading to the suppression of inflammation, cell survival, and proliferation. Although there are some limitations to using CEP-33779 in lab experiments, its potential therapeutic applications and future directions for research make it a promising candidate for drug development.

Synthesis Methods

The synthesis of CEP-33779 involves several steps, starting with the reaction of 4-chloroaniline with ethyl 2-oxo-2-(2-ethoxyphenyl) acetate to form the intermediate compound, which is then reacted with furfurylamine to obtain the final product. The purity and yield of the compound can be improved by using various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

CEP-33779 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory disorders, and autoimmune diseases. In cancer, CEP-33779 has been found to suppress the growth and proliferation of cancer cells by inhibiting the activation of NF-κB, a transcription factor that promotes cell survival and proliferation. In inflammatory disorders and autoimmune diseases, CEP-33779 has been found to reduce inflammation and improve disease symptoms by inhibiting the production of pro-inflammatory cytokines.